Cas no 3115-68-2 (Tetrabutylphosphonium bromide)

Tetrabutylphosphonium bromide Properties

Names and Identifiers

• Tetrabutylphosphonium bromide
• Tetra-n-butylphosphonium bromide
• Tetranbutylphosphoniumbromidewhitextl
• Bromo(tetrabutyl)phosphorane
• Phosphonium, tetrabutyl-, bromide
• px4b
• Tertabutylphosphoriun bromide
• tetrabutyl-phosphoniubromide
• tetrabutylphosphanium,bromide
• EINECS 221-487-8
• TBP bromide
• Phosphonium,tetrabutyl-, bromide (8CI,9CI)
• Tetrabutylphosphonium bromide (6CI,7CI)
• Cyphos443W
• NSC 41942
• T 1124
• TBP-BB
• PX 4B
• tetra-n--butylphosphonium bromide
• UNII-2953275L2K
• TETRA BUTYL PHOSPHONIUM BROMIDE
• WLN: 4P4&4&4 &E
• CHEMBL3185844
• Phosphonium, tetrabutyl-, bromide (1:1)
• Tetrabutylphosphoniumbromide
• MFCD00011853
• NCGC00258255-01
• A816520
• Tox21_200701
• D97390
• FT-0634675
• Tetrabutyl phosphonium bromide
• Q27254381
• tetrabutylphosphanium;bromide
• T1124
• SCHEMBL126636
• AKOS015833022
• A820742
• tetrabutyl-phosphonium bromide
• RKHXQBLJXBGEKF-UHFFFAOYSA-M
• J-524847
• tetra-n-butylphosphoniumbromide
• NSC-41942
• NSC41942
• Tetra- n -butylphosphonium Bromide ( TBPB )
• DTXSID6047945
• tetrabutylphosphanium bromide
• CS-W009414
• AS-12267
• 1-(3-methoxypropoxy)butane;Tetra-n-butylphosphonium bromide
• NS00082114
• 3115-68-2
• CAS-3115-68-2
• Tetrabutylphosphonium bromide, 98%
• 2953275L2K
• DTXCID6027921
• J-018264
• tetra-n-butyl phosphonium bromide
• DTXSID0045042
• DB-047979
• DTXCID8025042
• +Expand

• MDL： MFCD00011853
• InChIKey： RKHXQBLJXBGEKF-UHFFFAOYSA-M
• Inchi： 1S/C16H36P.BrH/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H/q+1;/p-1
• SMILES： CCCC[P+](CCCC)(CCCC)CCCC.[Br-]
• BRN： 4160474

Computed Properties

• Exact Mass: 338.17400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 12
• Monoisotopic Mass: 338.174
• Heavy Atom Count: 18
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.20840
• PSA: 13.59000
• Water Partition Coefficient: ca 70 g/100 mL
• Boiling Point:
• Melting Point: 103.0 to 106.0 deg-C
• Flash Point: Fahrenheit: 554 ° f
  Celsius: 290 ° c
  
• Color/Form: White to milky crystalline powder
• Stability/Shelf Life: hygroscopic
• Solubility: Soluble in methanol, acetone, toluene
• Sensitiveness: Hygroscopic

Tetrabutylphosphonium bromide Security Information

• Symbol: GHS05 GHS06
• RTECS：TA2417000
• WGK Germany：1
• Safety Term：6.1
• Safety Instruction： S26-S37/39-S45-S36/37/39-S28A
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20/21/22; R24; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3464 6.1/PG 3
• Hazard Statement： H302,H311,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338,P312
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 21/22-36/37/38
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

Tetrabutylphosphonium bromide Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%